2-chloro-N-(5-isobutyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-7-yl)benzamide

• IUPAC Name: 2-chloro-N-[3,3-dimethyl-5-(2-methylpropyl)-4-oxo-2H-1,5-benzoxazepin-7-yl]benzamide
• InChI: InChI=1S/C22H25ClN2O3/c1-14(2)12-25-18-11-15(24-20(26)16-7-5-6-8-17(16)23)9-10-19(18)28-13-22(3,4)21(25)27/h5-11,14H,12-13H2,1-4H3,(H,24,26)
• InChI Key: VUYADRYMIRVOKG-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CN1C2=C(C=CC(=C2)NC(=O)C3=CC=CC=C3Cl)OCC(C1=O)(C)C
• Molecular Formula: C22H25ClN2O3
• Molecular Weight: 400.9 g/mol

Description

2-chloro-N-(5-isobutyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-7-yl)benzamide is a useful research compound. Its molecular formula is C22H25ClN2O3 and its molecular weight is 400.9. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structural Analysis

• Design and Synthesis : Compounds with complex structures, including benzodiazepines and oxazepines, are often synthesized for their potential biological activities. For example, the synthesis of novel analogs with antibacterial properties through the design and reaction of specific precursors demonstrates the importance of structural design in medicinal chemistry (Palkar et al., 2017) Design, synthesis and QSAR studies of 2-amino benzo[d]thiazolyl substituted pyrazol-5-ones.
• Polymorphism Studies : Research into the polymorphism of related small molecule drugs, guided by computed crystal energy landscapes, highlights the significance of solid form screening and structure prediction in drug development. This approach helps in understanding the different solid forms a compound can take and their implications for drug formulation and stability (Braun et al., 2014) Contrasting Polymorphism of Related Small Molecule Drugs.

Biological Activities and Applications

• Antimicrobial Activity : The discovery of compounds with promising antibacterial activity against specific bacteria strains, as seen in studies of Schiff bases derived from pyrazol-5-one derivatives, underscores the potential for applying similar chemical compounds in developing new antibiotics (M. Palkar et al., 2017).
• Serotonin Receptor Antagonists : The development of serotonin-3 (5-HT3) receptor antagonists from compounds with diazepine rings indicates a route to new treatments for conditions influenced by this receptor, such as nausea and vomiting associated with chemotherapy (Harada et al., 1995) Development of potent serotonin-3 (5-HT3) receptor antagonists.